Cas no 2228025-99-6 (tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228025-99-6
• MF: C₁₅H₂₄F₂N₂O₂
• MW: 302.360071182251
• CID: 6236339
• PubChem ID: 165689681
• Update Time: 2025-08-02

tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-1885776
• tert-butyl (1S,4R)-5-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228025-99-6

• Inchi： 1S/C15H24F2N2O2/c1-13(2,3)21-12(20)19-5-9-4-10(19)11(9)14(8-18)6-15(16,17)7-14/h9-11H,4-8,18H2,1-3H3/t9-,10-,11?/m0/s1
• InChI Key： NXYZKNHDBMIRHB-QRHSGQBVSA-N
• SMILES： FC1(CC(CN)(C1)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.18058434g/mol
• Monoisotopic Mass: 302.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228025-99-6): A Comprehensive Overview

tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228025-99-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl ester of a bicyclic amine derivative with unique structural features that contribute to its potential therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for drug development. The (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl moiety introduces chirality and fluorine atoms, which can significantly influence the compound's pharmacological profile. The 2-azabicyclo[2.1.1]hexane ring system adds further complexity and rigidity to the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have focused on the potential of tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for a wide range of diseases including neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate exhibits high selectivity and potency for a specific GPCR subtype. The compound was found to have a Ki value in the low nanomolar range, indicating strong binding affinity to the receptor. Additionally, it showed favorable pharmacokinetic properties in preclinical models, suggesting its potential for further development as a drug candidate.

The (1S,4R) stereochemistry of the compound is particularly important as it influences the compound's interaction with biological targets. Chirality plays a critical role in drug design and development, as enantiomers can have different pharmacological effects and metabolic profiles. The specific stereochemistry of tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has been shown to enhance its selectivity and reduce off-target effects.

The presence of fluorine atoms in the (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl moiety also contributes to the compound's unique properties. Fluorine substitution can improve metabolic stability and alter the lipophilicity of a molecule, which can enhance its bioavailability and therapeutic index. These modifications are particularly valuable in drug discovery efforts aimed at improving the efficacy and safety of new compounds.

Another area of interest is the potential of tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate as an inhibitor of specific enzymes involved in disease pathways. Enzyme inhibitors are a common class of drugs used to treat various conditions by blocking the activity of key enzymes that contribute to disease progression. Research has shown that this compound can effectively inhibit certain enzymes with high selectivity and potency.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate in treating specific diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, tert-butyl (1S,4R)-5-1-(aminomethyl)-3,3-difluorocyclobutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228025-99-6) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.